Cas no 93339-20-9 (3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile)

• Product Name: 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile
• CAS No: 93339-20-9
• MF: C₉H₅BrN₄O
• MW: 265.066200017929
• CID: 4337110
• Update Time: 2025-06-14

3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(5-bromo-2-furanyl)-3-(1H-1,2,4-triazol-1-yl)-
• 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile

• Inchi： 1S/C9H5BrN4O/c10-9-2-1-8(15-9)7(3-4-11)14-6-12-5-13-14/h1-3,5-6H
• InChI Key： MKPCDNPXKFGFIY-UHFFFAOYSA-N
• SMILES： C(#N)C=C(C1=CC=C(Br)O1)N1C=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile

Comprehensive Overview of 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile (CAS No. 93339-20-9)

The compound 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile (CAS No. 93339-20-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a bromofuran moiety and a 1,2,4-triazole ring, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key features of 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile is its versatility in chemical reactions. The presence of a nitrile group and a bromine atom on the furan ring allows for diverse functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing current challenges in pharmaceutical development, such as improving drug efficacy and reducing side effects.

In recent years, the demand for heterocyclic compounds like 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile has surged due to their role in designing novel therapeutics. For instance, 1,2,4-triazole-containing compounds are known for their antimicrobial, antifungal, and anticancer activities. This has led to increased research into optimizing the synthesis and applications of such molecules, aligning with the growing focus on precision medicine and targeted therapies.

From an industrial perspective, 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile is also explored for its potential in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the global push toward sustainable and energy-efficient technologies, a topic frequently searched by professionals and enthusiasts alike.

The synthesis of 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being employed to enhance yield and reduce environmental impact. These methods resonate with the increasing emphasis on sustainable practices in chemical manufacturing.

In summary, 3-(5-bromofuran-2-yl)-3-(1H-1,2,4-triazol-1-yl)prop-2-enenitrile (CAS No. 93339-20-9) represents a promising compound with broad applications in pharmaceuticals and materials. Its unique structural attributes and reactivity profile make it a subject of ongoing research, particularly in the context of modern drug design and green chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.